Cas no 1707605-33-1 ([4-(4-Fluoro-phenyl)-2-methyl-6-oxo-6H-pyrimidin-1-yl]-acetic acid)

• Product Name: [4-(4-Fluoro-phenyl)-2-methyl-6-oxo-6H-pyrimidin-1-yl]-acetic acid
• CAS No: 1707605-33-1
• MF: C₁₃H₁₁FN₂O₃
• MW: 262.236446619034
• CID: 5181463
• Update Time: 2025-07-21

[4-(4-Fluoro-phenyl)-2-methyl-6-oxo-6H-pyrimidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(4-Fluoro-phenyl)-2-methyl-6-oxo-6H-pyrimidin-1-yl]-acetic acid
• 1(6H)-Pyrimidineacetic acid, 4-(4-fluorophenyl)-2-methyl-6-oxo-

• Inchi： 1S/C13H11FN2O3/c1-8-15-11(9-2-4-10(14)5-3-9)6-12(17)16(8)7-13(18)19/h2-6H,7H2,1H3,(H,18,19)
• InChI Key： LWMGKUMPNSFQHA-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(O)=O)C(=O)C=C(C2=CC=C(F)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on [4-(4-Fluoro-phenyl)-2-methyl-6-oxo-6H-pyrimidin-1-yl]-acetic acid

Professional Introduction to [4-(4-Fluoro-phenyl)-2-methyl-6-oxo-6H-pyrimidin-1-yl]-acetic Acid (CAS No. 1707605-33-1)

[4-(4-Fluoro-phenyl)-2-methyl-6-oxo-6H-pyrimidin-1-yl]-acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1707605-33-1, belongs to the pyrimidine derivatives class, which is well-documented for its role in various biological and medicinal applications. The presence of a fluoro-substituent at the para position of the phenyl ring and the acetic acid moiety at the 1-position of the pyrimidine ring contributes to its distinct chemical behavior and potential therapeutic utility.

The structural features of [4-(4-Fluoro-phenyl)-2-methyl-6-oxo-6H-pyrimidin-1-yl]-acetic acid make it a promising candidate for further investigation in drug discovery. The fluoro-substituent, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in the development of effective pharmaceutical agents. Recent studies have highlighted the importance of fluorinated pyrimidines in the synthesis of antiviral and anticancer drugs, where they often serve as key structural elements that improve drug efficacy and selectivity.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Molecular modeling studies on [4-(4-Fluoro-phenyl)-2-methyl-6-oxo-6H-pyrimidin-1-yl]-acetic acid have revealed potential interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These insights are particularly valuable for designing novel therapeutic strategies against diseases such as cancer and inflammation.

The compound's acetic acid side chain also plays a crucial role in its chemical reactivity and biological activity. Acetic acid derivatives are widely recognized for their ability to modulate enzymatic activity and cellular signaling pathways. In particular, the carboxylic acid group can participate in hydrogen bonding interactions, which are essential for the binding of small molecules to their biological targets. This feature makes [4-(4-fluoro-phenyl)-2-methyl-6-oxyo-hydroxymethyl-pyrimidin]-acetic acid a versatile scaffold for drug development.

Current research is exploring the potential of [4-(4-fluoro-phenoxy)-methylpyrimidin]-acetic acid as a precursor in the synthesis of more complex pharmacophores. The pyrimidine core is a fundamental building block in medicinal chemistry, with numerous examples of successful drugs derived from this scaffold. By modifying specific positions on the pyrimidine ring, researchers can fine-tune the pharmacological properties of these compounds to achieve desired therapeutic effects.

The fluoro-substituent at the para position of the phenyl ring is particularly noteworthy due to its influence on electronic properties and molecular interactions. Fluorine atoms are known to be electron-withdrawing, which can affect the reactivity and stability of adjacent functional groups. In [4-(4-fluoro-phenoxy)-methylpyrimidin]-acetic acid, this effect may contribute to enhanced binding affinity to biological targets, making it an attractive candidate for further development.

Moreover, the methyl group at the 2-position of the pyrimidine ring adds another layer of complexity to this compound's structure. Methyl groups are often involved in steric interactions and can influence both the solubility and bioavailability of pharmaceutical agents. Understanding these structural features is crucial for optimizing synthetic routes and predicting biological activity.

In conclusion, [4-(4-fluoro-phenoxy)-methylpyrimidin]-acetic acid (CAS No. 1707605-33) represents a promising area of research in pharmaceutical chemistry. Its unique structural features, including the fluoro-substituent and acetic acid moiety, make it a valuable scaffold for developing novel therapeutic agents. Ongoing studies aim to elucidate its pharmacological properties and explore its potential applications in treating various diseases.